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Compound of Interest

Methyl 4-amino-5-iodo-2-
Compound Name:
methoxybenzoate

Cat. No.: B171511

In-Depth Technical Guide: Methyl 4-amino-5-
iodo-2-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for Methyl
4-amino-5-iodo-2-methoxybenzoate (CAS No: 137832-56-5). The information is intended to
ensure the safe handling, storage, and disposal of this compound in a laboratory setting.

Chemical Identification and Properties

Methyl 4-amino-5-iodo-2-methoxybenzoate is a substituted aromatic amine and a benzoic
acid ester. It is a solid at room temperature and is primarily used as an intermediate in chemical
synthesis.[1]
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Property Value Source
CAS Number 137832-56-5 [1]
Molecular Formula CoH10INOs3 [1]
Molecular Weight 307.09 g/mol [1]
Appearance Solid -
Melting Point Data not available -

Boiling Point Data not available -
Solubility Data not available -
Density Data not available -

Hazard Identification and Classification

Methyl 4-amino-5-iodo-2-methoxybenzoate is classified as hazardous. The GHS

classification indicates that it can cause harm if ingested, and may cause irritation to the skin,

eyes, and respiratory system.

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation
Specific Target Organ Toxicity H335 May cause respiratory irritation

GHS Pictogram:

laalt text

Signal Word:Warning

Safe Handling and Storage
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Proper handling and storage procedures are critical to minimize the risk of exposure and
ensure the stability of the compound.

Handling

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.

o Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
approved particulate respirator.

e Hygiene Practices: Avoid breathing dust. Do not eat, drink, or smoke in the laboratory. Wash
hands thoroughly after handling.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep in a dark place and under an inert atmosphere.

e Recommended storage temperature is between 2°C and 8°C.

» Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o ) )
clothing. If skin irritation persists, seek medical

attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.

o Specific Hazards: Thermal decomposition may produce toxic fumes of carbon oxides,
nitrogen oxides, and hydrogen iodide.

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

o Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment
(see Section 3.1). Avoid breathing dust and contact with the skin and eyes.

e Environmental Precautions: Prevent the material from entering drains or waterways.
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o Containment and Cleanup: Carefully sweep up the solid material, avoiding dust generation.
Place in a suitable, labeled container for disposal. Clean the spill area with a damp cloth.

Toxicological Information

Detailed quantitative toxicological data such as LD50 and LC50 values for Methyl 4-amino-5-
iodo-2-methoxybenzoate are not readily available. The primary known toxicological effects
are based on its GHS classification.

Toxicity Endpoint Result

Acute Oral Toxicity Harmful if swallowed (H302)

Skin Corrosion/Irritation Causes skin irritation (H315)

Serious Eye Damage/Irritation Causes serious eye irritation (H319)
Respiratory Irritation May cause respiratory irritation (H335)

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable federal, state, and
local regulations. It should be treated as hazardous waste. Do not allow it to enter the sewer
system.

Diagrams
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Caption: Workflow for Safe Handling of Methyl 4-amino-5-iodo-2-methoxybenzoate.
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Caption: Decision Tree for Emergency Response to a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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